Cas no 2228398-29-4 (4-(2-methoxy-5-nitrophenyl)butanoic acid)

• Product Name: 4-(2-methoxy-5-nitrophenyl)butanoic acid
• CAS No: 2228398-29-4
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5888841
• PubChem ID: 165760134
• Update Time: 2025-11-01

4-(2-methoxy-5-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-5-nitrophenyl)butanoic acid
• EN300-1735279
• 2228398-29-4

• Inchi： 1S/C11H13NO5/c1-17-10-6-5-9(12(15)16)7-8(10)3-2-4-11(13)14/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： JZYIFUDZMZQKBH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-(2-methoxy-5-nitrophenyl)butanoic acid

Recent Advances in the Study of 4-(2-Methoxy-5-Nitrophenyl)Butanoic Acid (CAS: 2228398-29-4)

In recent years, 4-(2-methoxy-5-nitrophenyl)butanoic acid (CAS: 2228398-29-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The presence of both methoxy and nitro functional groups on the phenyl ring, coupled with the butanoic acid moiety, renders this compound a versatile scaffold for further chemical modifications and biological evaluations.

Recent research has focused on elucidating the pharmacological properties of 4-(2-methoxy-5-nitrophenyl)butanoic acid, particularly its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit promising activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The study utilized molecular docking simulations and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives, highlighting the potential of 4-(2-methoxy-5-nitrophenyl)butanoic acid as a lead compound for anti-inflammatory drug development.

Another significant area of investigation involves the use of 4-(2-methoxy-5-nitrophenyl)butanoic acid as a building block for the synthesis of more complex molecules. Researchers have reported its utility in the preparation of heterocyclic compounds, such as indoles and quinolines, which are known for their broad-spectrum biological activities. A recent publication in Organic & Biomolecular Chemistry (2024) detailed a novel synthetic route that leverages the reactivity of the nitro group in 4-(2-methoxy-5-nitrophenyl)butanoic acid to achieve efficient cyclization reactions, yielding products with enhanced pharmacological profiles.

In addition to its applications in drug discovery, 4-(2-methoxy-5-nitrophenyl)butanoic acid has also been explored for its potential in material science. A study in ACS Applied Materials & Interfaces (2023) investigated the incorporation of this compound into polymeric matrices to create functional materials with tunable optical and electronic properties. The nitro group's electron-withdrawing characteristics were found to significantly influence the material's performance, suggesting potential applications in sensors and optoelectronic devices.

Despite these advancements, challenges remain in the optimization of 4-(2-methoxy-5-nitrophenyl)butanoic acid-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this promising compound.

In conclusion, 4-(2-methoxy-5-nitrophenyl)butanoic acid (CAS: 2228398-29-4) represents a valuable chemical entity with diverse applications in medicinal chemistry and material science. Ongoing research continues to uncover new facets of its utility, paving the way for innovative therapeutic and technological solutions. Future studies should focus on refining its derivatives and exploring novel applications to fully exploit its capabilities.